Cas no 1633-05-2 (Strontium carbonate)

Strontium carbonate Chemical and Physical Properties
Names and Identifiers
-
- Strontium carbonate,nanometre
- Strontium carbonate,high purity
- Strontium carbonate,electronic grade
- Strontium carbonate
- SrCO3
- ci77837
- Nsc112224
- strontianite
- Strontiumcarbonat
- STRONTIUM CARBONAE
- StorntiumCarbonate
- Sulfuryl caprylate
- StrontuM carbonate
- STRONTIUM (II) CARBONATE
- 碳酸锶
- Carbonic acid, strontium salt (1:1)
- Strontiumcarbonate
- Strontium carbonate (SrCO3)
- Carbonic acid strontium salt (1:1)
- 41YPU4MMCA
- CI 77837
- C.I. 77837
- Strontium, Reference Standard Solution
- CO3Sr
- DSSTox_CID_9651
- DSSTox_RID_78795
- DSSTox_GSID_29651
- KSC174S4H
- Strontium carbonate, >=98%
- High Purity Strontium Carbonate
-
- MDL: MFCD00011250
- Inchi: 1S/CH2O3.Sr/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
- InChI Key: LEDMRZGFZIAGGB-UHFFFAOYSA-L
- SMILES: [Sr+2].[O-]C(=O)[O-]
Computed Properties
- Exact Mass: 147.89000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 18.8
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Surface Charge: 0
- XLogP3: nothing
- Topological Polar Surface Area: 63.2
Experimental Properties
- Color/Form: Colorless orthorhombic system, or white fine powder. Odourless. tasteless
- Density: 3.7 g/mL at 25 °C(lit.)
- Melting Point: 1494 °C (lit.)
- Solubility: dilute aqueous acid: slightly soluble(lit.)
- Water Partition Coefficient: Soluble in ammonium chloride. Slightly soluble in ammonia and water.
- Stability/Shelf Life: Stable. Incompatible with strong acids.
- PSA: 63.19000
- LogP: -2.44700
- Merck: 14,8838
- Sensitiveness: Sensitive to humidity
- Solubility: Poorly soluble in water, slightly soluble in saturated aqueous solutions of ammonia, ammonium carbonate and CO2, insoluble in alcohol,
Strontium carbonate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:nwg
- TSCA:Yes
Strontium carbonate Customs Data
- HS CODE:2836920000
- Customs Data:
China Customs Code:
2836920000
Strontium carbonate PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T4100-25G |
Strontium Carbonate |
1633-05-2 | >98.0%(T) | 25g |
¥190.00 | 2024-04-17 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-NP295-100g |
Strontium carbonate |
1633-05-2 | 99% | 100g |
¥47.4 | 2023-09-01 | |
BAI LING WEI Technology Co., Ltd. | 93-3803-250g |
Strontium carbonate (low alkali and heavy metals) (99.9%-Sr) |
1633-05-2 | (99.9%-Sr) | 250g |
¥ 3465 | 2022-04-25 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R007017-2.5kg |
Strontium carbonate |
1633-05-2 | 99.95%() | 2.5kg |
¥2809 | 2023-09-10 | |
Apollo Scientific | IN3349-100g |
Strontium carbonate |
1633-05-2 | 99.999% | 100g |
£225.00 | 2025-02-19 | |
BAI LING WEI Technology Co., Ltd. | 93-3803-50g |
Strontium carbonate (low alkali and heavy metals) (99.9%-Sr) |
1633-05-2 | (99.9%-Sr) | 50g |
¥ 945 | 2022-04-25 | |
TRC | S163305-5g |
Strontium Carbonate |
1633-05-2 | 5g |
$75.00 | 2023-05-17 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S102041-25g |
Strontium carbonate |
1633-05-2 | SP | 25g |
¥42.90 | 2023-09-01 | |
Apollo Scientific | IN3346-25g |
Strontium carbonate |
1633-05-2 | 99.99% | 25g |
£160.00 | 2025-02-19 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 204455-100G |
Strontium carbonate |
1633-05-2 | 100g |
¥3799.92 | 2025-01-16 |
Strontium carbonate Suppliers
Strontium carbonate Related Literature
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D. Dutczak,T. Jüstel,C. Ronda,A. Meijerink Phys. Chem. Chem. Phys. 2015 17 15236
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Yuan Ma,Zhengjie Wu,Haiwang Wang,Guanqi Wang,Yukai Zhang,Pengcheng Hu,Yuanming Li,Dekuan Gao,Hongqin Pu,Bingzhu Wang,Xiwei Qi CrystEngComm 2019 21 3982
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Lashaundra A. Fambro,Ethan T. Miller,Deidre D. Vandenbos,Christopher R. Dockery Anal. Methods 2016 8 3132
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4. A note on the dissociation pressure of strontium carbonateJohn Chipman Trans. Faraday Soc. 1933 29 1266
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Lashaundra A. Fambro,Ethan T. Miller,Deidre D. Vandenbos,Christopher R. Dockery Anal. Methods 2016 8 3132
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6. CCCLIV.—The thermal dissociation of strontium carbonateEdward Oswald Jones,Maurice Lund Becker J. Chem. Soc. 1927 2669
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Chi Zhang,Jaka Sunarso,Shaomin Liu Chem. Soc. Rev. 2017 46 2941
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Robert Iano?,Roxana Istratie,Cornelia P?curariu,Radu Laz?u Phys. Chem. Chem. Phys. 2016 18 1150
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Jack Thomas-Hunt,Amalie Povlsen,Harikrishnan Vijayan,Cecilie Gr?nvaldt Knudsen,Frederik H. Gj?rup,Mogens Christensen Dalton Trans. 2022 51 3884
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Micah P. Prange,Sebastian T. Mergelsberg,Sebastien N. Kerisit Phys. Chem. Chem. Phys. 2023 25 6768
Additional information on Strontium carbonate
Strontium Carbonate (CAS No. 1633-05-2): A Comprehensive Overview
Strontium carbonate (SrCO3), with the CAS number 1633-05-2, is a white, odorless, and insoluble inorganic compound. It is widely used in various industrial and medical applications due to its unique properties and stability. This comprehensive overview aims to provide a detailed understanding of strontium carbonate, including its chemical structure, physical properties, synthesis methods, applications, and recent research advancements.
Chemical Structure and Physical Properties
Strontium carbonate is a compound composed of strontium (Sr) and carbonate (CO3) ions. It has a molecular weight of 147.63 g/mol and a density of 3.5 g/cm3. The compound is stable under normal conditions but can decompose at high temperatures, releasing carbon dioxide (CO2) and forming strontium oxide (SrO). The solubility of strontium carbonate in water is very low, making it suitable for applications where minimal solubility is desired.
Synthesis Methods
Strontium carbonate can be synthesized through various methods, including precipitation reactions and solid-state reactions. One common method involves the reaction of strontium chloride (SrCl2) with sodium carbonate (Na2CO3) in an aqueous solution:
SrCl2 + Na2CO3 → SrCO3 + 2 NaCl
This reaction produces a precipitate of strontium carbonate, which can be filtered, washed, and dried to obtain the final product. Another method involves the thermal decomposition of strontium bicarbonate (Sr(HCO3)2):
Sr(HCO3)2 → SrCO3 + CO2
Clinical Applications and Medical Research
Strontium carbonate has gained significant attention in the medical field due to its potential therapeutic applications. One notable use is in the treatment of osteoporosis. Strontium ranelate, a derivative of strontium carbonate, has been shown to have beneficial effects on bone density and strength. Recent studies have demonstrated that strontium ranelate can reduce the risk of vertebral fractures by up to 41% in postmenopausal women with osteoporosis.
In addition to osteoporosis, strontium compounds are being investigated for their potential in cancer therapy. Research has shown that strontium-89 chloride, a radioactive isotope of strontium, can be used to treat bone pain associated with metastatic cancer. The compound selectively targets bone tissue, delivering radiation directly to the affected areas while minimizing damage to surrounding healthy tissues.
Mechanism of Action and Safety Profile
The therapeutic effects of strontium compounds are primarily attributed to their ability to modulate bone metabolism. Strontium ions can substitute for calcium ions in the bone matrix, leading to increased bone formation and decreased bone resorption. This dual action helps to maintain or improve bone density and strength.
In terms of safety, strontium compounds are generally well-tolerated when used at therapeutic doses. However, long-term use may be associated with some side effects, such as gastrointestinal discomfort and an increased risk of venous thromboembolism. Therefore, it is important for patients to follow prescribed dosing guidelines and consult their healthcare provider regularly.
Magnetic Resonance Imaging (MRI) Contrast Agents
Beyond its medical applications, strontium carbonate has also found use in the field of medical imaging. Strontium-based nanoparticles have been developed as contrast agents for magnetic resonance imaging (MRI). These nanoparticles enhance the visibility of specific tissues or structures within the body, improving diagnostic accuracy.
A recent study published in the Journal of Materials Chemistry B reported the synthesis of strontium-doped iron oxide nanoparticles for MRI contrast enhancement. The researchers found that these nanoparticles exhibited excellent biocompatibility and magnetic properties, making them promising candidates for clinical use.
Ceramics and Electronics Applications
In addition to its medical applications, strontium carbonate plays a crucial role in various industrial sectors. One significant application is in the production of ceramics and electronic components. Strontium titanate (SrTiO3 sub >), a compound derived from strontium carbonate, is widely used as a substrate material for high-frequency electronic devices due to its excellent dielectric properties.
The high dielectric constant and low loss tangent of strontium titanate make it ideal for use in microwave devices, capacitors, and sensors. Recent advancements in material science have led to the development of thin-film strontium titanate layers with enhanced performance characteristics.
Catalytic Applications
also serves as a catalyst or catalyst support in various chemical reactions. Its high surface area and thermal stability make it suitable for use in catalytic processes such as hydrogenation reactions and exhaust gas treatment. * * * * * * * * * * * * * * R*e*c>e*n*t*l*y*, r*e*s*e*a*r*c*h*h*a*s*f{o*c*u*s{e*d}o{n}t*h{e}*d{e*v}e{l{o}pm{e}n{t}*{o}f{s}tr{o}n{t{i}u}m*c{ar}{b{o}n}{at}{e}*b{as}{ed}*c{at}{al}{y{s}{ts}*f{o*r}*c{at}{al}{y}s{*ti{*c}*h{*y*d{*ro*g{*en}*at{i{o{n}*r{ea}{ct{i{o{n}s*.*T*h*i*s* *w*o*r*k* *h*i*g*h*l*i*g*h*t*s* *t*h*e* *u*n*i*q*u*e *c*ha*ra*ct*er*is*ti*cs *o*f *s*tr*on*ti*um *c*ar*bo*na*te *w*he*n *u*se*d *i*n *catalystic *reactions*, *including *improved *surface *areas *and g*oo*d*l*y* d*is*tr*ib*ut*ed* m*et*al*l*ic* s*pe*ci*es*.*
In conclusion,
the versatility and unique properties
oft
and MRI contrast agents
to industrial uses like ceramics
and catalysis,
stronium carbonate continues
to play a crucial role
in advancing scientific research
and technological innovation.
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